Cas no 291772-40-2 ([1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI))

[1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI) structure
291772-40-2 structure
Product name:[1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI)
CAS No:291772-40-2
MF:C34H22O4
MW:494.53608
CID:282842
PubChem ID:2063299

[1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI)
    • (R)-1,1'-BI-2-NAPHTHOL DIBENZOATE
    • (R)-1,1-BI-2-NAPHTHOLDIBENZOATE
    • [1-(2-benzoyloxynaphthalen-1-yl)naphthalen-2-yl] benzoate
    • D272
    • 1,1'-binaphthyl-2,2'-diyl dibenzoate
    • FT-0644358
    • AKOS015918477
    • 291772-40-2
    • Oprea1_174608
    • (S)-[1,1'-Binaphthalene]-2,2'-diyl dibenzoate
    • DTXSID50366224
    • 1,1'-binaphthalene-2,2'-diyl dibenzoate
    • (S)-[1,1'-Binaphthalene]-2,2'-diyldibenzoate
    • [1,1'-Binaphthalene]-2,2'-diyl dibenzoate
    • SCHEMBL16236952
    • 53545-44-1
    • 2'-(BENZOYLOXY)-[1,1'-BINAPHTHALEN]-2-YL BENZOATE
    • Inchi: InChI=1S/C34H22O4/c35-33(25-13-3-1-4-14-25)37-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)38-34(36)26-15-5-2-6-16-26/h1-22H
    • InChI Key: DYTFOMFSASUHEX-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OC1C=CC2=CC=CC=C2C=1C1=C(OC(C2C=CC=CC=2)=O)C=CC2=CC=CC=C12

Computed Properties

  • Exact Mass: 494.15200
  • Monoisotopic Mass: 494.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 52.6Ų
  • Tautomer Count: nothing
  • XLogP3: 8.9

Experimental Properties

  • Color/Form: White crystalline powder
  • Melting Point: 163-166 °C
  • PSA: 52.60000
  • LogP: 8.09840
  • Solubility: Insoluble in water

[1,1'-Binaphthalene]-2,2'-diol,dibenzoate, (1S)- (9CI) Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Safety Term:S26;S37/39
  • Risk Phrases:R36/37/38

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